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Compound of Interest

Compound Name: Propanol

Cat. No.: B129219

Technical Support Center: Propanol Handling
and Storage

This guide provides essential information for the safe handling and storage of flammable
propanol (1-propanol and 2-propanol/isopropanol) in a laboratory environment.

l. Quantitative Safety Data

The following table summarizes key quantitative safety data for propanol isomers.
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1-Propanol (n-

2-Propanol

Property Reference
Propanol) (Isopropanol)
CAS Number 71-23-8 67-63-0 [1]12]
Flash Point ~15°C (59°F) ~12°C (54°F) [3][4]
Autoignition
~365°C (689°F) ~399°C (750°F) [3][4]
Temperature
Flammable Limits in ~2.1% to 12% by 2.0% to 12.7% by 1]

Air

volume

volume

OSHA PEL (8-hr
TWA)

200 ppm (500 mg/m3)

400 ppm (980 mg/m3)

[3]141[5]

ACGIH TLV (8-hr

200 ppm 200 ppm 4][6

TWA) PP PP [4][6]
ACGIH STEL 400 ppm 400 ppm [4]16]
NFPA Health Rating 1 (Slight) 1 (Slight) [3]
NFPA Flammability ) )

: 3 (High) 3 (High) [3]
Rating
NFPA Reactivity

) 0 (Stable) 0 (Stable) [3]
Rating

Il. Experimental Protocol: General Handling of

Propanol

This protocol outlines the basic steps for safely handling propanol in a laboratory setting.

1. Pre-Experiment Preparation:

e Ensure a certified chemical fume hood is operational.[2]
o Clear the work area of all ignition sources, including open flames, hot plates, and spark-

producing equipment.[7]
e Post "No Smoking" signs in the vicinity.[8]
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e Locate the nearest eyewash station, safety shower, and appropriate fire extinguisher (Class
B: alcohol-resistant foam, dry chemical, or CO2).[3][9]
» Assemble all necessary personal protective equipment (PPE).

2. Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (nitrile, butyl, or neoprene are suitable).[2][7]

o Don indirectly vented chemical splash goggles meeting ANSI/ISEA Z87.1 standards.[7] A
face shield should be worn over goggles if there is a significant risk of splashing.[7]

o Wear a flame-resistant, fully-buttoned lab coat.[7]

e Ensure closed-toe shoes are worn.[7]

3. Handling Procedure:

o Conduct all work involving propanol within a certified laboratory chemical fume hood.[2]

o Use the smallest amount of propanol necessary for the experiment.[8]

o When transferring propanol, ground and bond containers and equipment to prevent static
discharge.[3][8]

o Keep containers tightly sealed when not in use.[3][10]

4. Post-Experiment Procedures:

o Collect all propanol-containing waste in a clearly labeled, sealed, and compatible hazardous
waste container.[2][11]

o Decontaminate the work area and any equipment used.

o Properly doff PPE, removing gloves first to avoid cross-contamination.[7]

¢ Wash hands thoroughly with soap and water after handling.[3]

lll. Troubleshooting Guides & FAQs

Q1: What should | do in case of a propanol spill?
Al: The response to a propanol spill depends on its size.
o Small Spill (can be cleaned up in under 10 minutes):

o Alert personnel in the immediate area.

o Ensure all ignition sources are eliminated.[3]
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[e]

Wear appropriate PPE, including gloves, goggles, and a lab coat.[2]

o

Contain the spill with absorbent pads or other inert material (e.g., sand, earth).[3][8]

[¢]

Absorb the spilled propanol.

Collect the contaminated absorbent material in a sealed container for hazardous waste
disposal.[2][12]

[¢]

o

Clean the spill area with soap and water.[13]

o Large Spill (more than 1 liter or cannot be cleaned up quickly):

o Immediately evacuate the area and alert others.[14]

o If safe to do so, eliminate nearby ignition sources.[3]

o From a safe location, contact your institution's emergency response team (e.g.,
Environmental Health & Safety) or call 911.[2][14]

o Do not attempt to clean up a large spill without proper training and equipment.

Q2: How should | properly store propanol in the lab?

A2: Proper storage is crucial to prevent fires and maintain chemical stability.

e Location: Store in a cool, dry, well-ventilated area, ideally below 25°C (77°F).[3][10] Keep it
away from direct sunlight, heat, and ignition sources.[15]

o Cabinets: Store propanol in a designated flammable liquid storage cabinet.[15][16] These
cabinets are designed to be fire-resistant and contain spills.

» Refrigeration: Never store flammable liquids like propanol in a standard household
refrigerator or freezer.[16] If refrigeration is required, use only "spark-proof" or "explosion-
proof" refrigerators designed for flammable liquid storage.[17]

o Segregation: Store propanol away from incompatible materials, especially strong oxidizing
agents like nitric or chromic acid.[18]
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o Containers: Keep containers tightly sealed and properly labeled.[3] Use containers made of
compatible materials such as stainless steel, aluminum, or high-density polyethylene
(HDPE).

Q3: What type of fire extinguisher should be used for a propanol fire?

A3: Propanol is a Class B flammable liquid.[9] The appropriate fire extinguishers are:

¢ Alcohol-resistant foam|[3]

e Dry chemical (ABC or BC)[3][19]

o Carbon dioxide (CO2)[3]

Do NOT use water to extinguish a propanol fire, as it can spread the flammable liquid.

Q4: How do | dispose of propanol waste?

A4: Propanol and materials contaminated with it must be treated as hazardous waste.[11][12]

o Collect all propanol waste in a designated, compatible, and clearly labeled hazardous waste
container with a tight-fitting lid.[11][20]

e Do not mix propanol waste with other chemical waste streams unless permitted by your
institution's waste management plan.[20]

o Arrange for disposal through your institution's certified hazardous waste contractor.[11]

e Pouring propanol down the drain is generally prohibited and can lead to environmental
contamination and regulatory violations.[11]

Q5: What are the first aid procedures for propanol exposure?

A5:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or
symptoms like dizziness persist, seek medical attention.[3]
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» Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with
soap and water for at least 15 minutes.[3]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[3][7] Seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical assistance.[3]

IV. Visualized Workflows
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Propanol Spill Occurs

Assess Spill Size

Small Spill (<1L & manageable) Large Spill (>1L or unmanageable)

Alert Nearby Personnel Evacuate Area

Remove Ignition Sources

Call Emergency Response / 911

Don Appropriate PPE

Contain Spill with Absorbents

'

Clean Up with Absorbent Material

Package Waste for Disposal

Decontaminate Area

Click to download full resolution via product page

Caption: Decision workflow for responding to a propanol spill.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b129219?utm_src=pdf-body-img
https://www.benchchem.com/product/b129219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

@ to Store Pro@

Is Refrigeration Required?

Store in Approved Use 'Spark-Proof' or
Flammable Cabinet 'Explosion-Proof' Refrigerator

Store in Cool, Dry, DO NOT USE
Well-Ventilated Area Standard Refrigerator

:

Segregate from
Incompatible Chemicals
(e.g., Oxidizers)

Ensure Container is
Tightly Sealed & Labeled

Properly Stored

Click to download full resolution via product page

Caption: Logical relationship for proper propanol storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

[https://www.benchchem.com/product/b129219#safe-handling-and-storage-of-flammable-
propanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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